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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730 Get Quote

An In-depth Technical Guide to 1,5-
Diphenylcarbazide
This technical guide provides a comprehensive overview of 1,5-Diphenylcarbazide (DPC), a

versatile chemical compound widely utilized in analytical chemistry. It is intended for

researchers, scientists, and professionals in drug development and environmental monitoring

who require detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties
1,5-Diphenylcarbazide is a carbazide derivative known for its role as a sensitive colorimetric

reagent and redox indicator.[1][2] Its utility stems from its ability to form distinctly colored

complexes with various metal ions.[3]

Table 1: Chemical Identifiers for 1,5-Diphenylcarbazide
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Identifier Value

CAS Number 140-22-7[4][5]

Molecular Formula C₁₃H₁₄N₄O[4]

Preferred IUPAC Name N′,2-Diphenylhydrazine-1-carbohydrazide[3]

Synonyms
1,5-Diphenylcarbohydrazide, sym-

Diphenylcarbazide, DPC[3][4]

EC Number 205-403-7[3]

PubChem CID 8789[3][4]

Table 2: Physicochemical Properties of 1,5-Diphenylcarbazide

Property Value

Molecular Weight 242.28 g·mol⁻¹[4]

Appearance

White to off-white crystalline powder or solid that

may turn pink upon exposure to air and light.[1]

[3][4]

Melting Point 170-175 °C[1]

Solubility

Scarcely soluble in water; readily soluble in

organic solvents such as acetone, hot ethanol,

and acetic acid.[1][3][6]

Stability

Stable, but sensitive to light.[1] It oxidizes to 1,5-

Diphenylcarbazone when exposed to light and

air.[3]

Storage
Store at room temperature or between 2-8°C,

protected from light.[4]

Synthesis and Chemical Reactions
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The primary method for synthesizing 1,5-Diphenylcarbazide involves the reaction between

phenylhydrazine and urea.[3][7][8] This process is known for its high yield.

Reagents: Phenylhydrazine and urea are the primary reactants. Xylene is typically used as

the organic solvent.[8]

Procedure:

Add phenylhydrazine and urea to xylene in a reaction vessel.

Reflux the mixture for approximately 32 hours.[8]

Allow the mixture to stand overnight, during which the product crystallizes.

The resulting 1,5-Diphenylcarbazide can be purified through recrystallization from

ethanol or acetic acid.[1]

Yield: This method can achieve a yield of approximately 96%.[3]
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Reflux for 32 hours Stand overnight

for crystallization
Crude

1,5-Diphenylcarbazide
Purification
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Pure
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Synthesis workflow for 1,5-Diphenylcarbazide.

Oxidation: 1,5-Diphenylcarbazide oxidizes in the presence of light and air to form 1,5-

Diphenylcarbazone, resulting in a pink discoloration.[7]

Complex Formation with Chromium(VI): This is its most notable application. In an acidic

medium, DPC reacts with hexavalent chromium (Cr(VI)) in a two-step process:

A redox reaction occurs where DPC is oxidized to 1,5-Diphenylcarbazone (DPCO), and

Cr(VI) is reduced to Cr(III).[9][10]
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The resulting Cr(III) and DPCO form a stable, red-violet colored complex.[3][9]
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Reaction pathway for Cr(VI) detection using DPC.

Applications in Research and Analysis
1,5-Diphenylcarbazide is a crucial reagent in various analytical and research fields due to its

high sensitivity, particularly for heavy metals.[3]

Colorimetric Determination of Heavy Metals: It is widely used for the photometric

determination of chromium, mercury, cadmium, osmium, and other heavy metals.[1][3] Its

high sensitivity allows for the detection of Cr(VI) at concentrations as low as 50 ppb.[3]

Environmental Monitoring: The reagent is employed to assess Cr(VI) levels in drinking water,

industrial effluents, and contaminated soil, ensuring compliance with environmental

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/Diphenylcarbazide
https://journal.gnest.org/sites/default/files/Submissions/gnest_03287/gnest_03287_published.pdf
https://www.benchchem.com/product/b1670730?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670730?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenylcarbazide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9266061.htm
https://en.wikipedia.org/wiki/Diphenylcarbazide
https://en.wikipedia.org/wiki/Diphenylcarbazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


regulations.[11][12]

Redox Indicator: It serves as a reliable redox indicator in various titration experiments.[3]

Biological Research: DPC can act as an electron donor, making it useful for measuring

Photosystem II activity in subchloroplast fragments.[13]

Industrial Applications: In the textile industry, it is used in dyeing processes to improve color

fastness.[4] It is also used to monitor chromium levels in industries such as mining, power

generation, and aerospace.[11]

Experimental Protocol: Colorimetric Determination
of Chromium(VI)
The following protocol is a standard method for the quantitative analysis of hexavalent

chromium in aqueous samples.

1,5-Diphenylcarbazide Solution (0.5% w/v): Dissolve 0.5 g of 1,5-Diphenylcarbazide
powder in 100 mL of acetone.[14] This solution should be freshly prepared as it can degrade.

Sulfuric Acid Solution (0.2 M): Prepare by diluting concentrated sulfuric acid with deionized

water.

Sample Preparation: Transfer 2 mL of the aqueous sample containing Cr(VI) into a suitable

glass vial or cuvette.[10]

Acidification: Add 1 mL of 0.2 M sulfuric acid to the sample and mix.[10][14]

Color Development: Add 1 mL of the 0.5% w/v 1,5-Diphenylcarbazide solution to the

acidified sample. Gently shake the mixture.[10][14]

Incubation: Allow the reaction to proceed for 5-8 minutes for the characteristic red-violet color

to fully develop.[9][10]

Measurement: Measure the absorbance of the solution using a UV-Vis spectrophotometer at

a wavelength of 540-545 nm against a reagent blank.[9][10][14]
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Quantification: Determine the concentration of Cr(VI) by comparing the absorbance value to

a pre-established calibration curve.

Start

1. Pipette 2 mL of
Cr(VI) Sample

2. Add 1 mL of
0.2 M H₂SO₄

3. Add 1 mL of
0.5% DPC Solution

4. Mix and Incubate
for 5-8 minutes

5. Measure Absorbance
at 540-545 nm

6. Quantify Concentration
using Calibration Curve
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Workflow for Cr(VI) determination using DPC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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